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ECG Identification of Flecainide Toxicity

Flecainide, a Class IC antiarrhythmic, exerts toxicity primarily through use-dependent blockade of cardiac

sodium channels. This slows the depolarization phase (phase 0) of the cardiac action potential, manifesting

on the ECG as QRS complex widening and various conduction abnormalities [1] [2]. Diagnosis relies

heavily on clinical suspicion and ECG interpretation, as serum flecainide levels are often not available in a

clinically relevant timeframe [1] [2].

The table below summarizes the key ECG patterns and their clinical significance based on QRS complex

duration.

ECG Feature QRS ≤ 200 ms QRS > 200 ms
Clinical & Prognostic
Significance

QRS Duration >100 ms

(prolonged)

Often markedly

prolonged (e.g., >180-
200 ms) [3]

QRS > 200 ms is strongly

associated with higher risk of
life-threatening events [1] [4].
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ECG Feature QRS ≤ 200 ms QRS > 200 ms
Clinical & Prognostic
Significance

Common Bundle
Branch Block
Morphology

More likely Right

Bundle Branch
Block (RBBB) [4]

More likely Left Bundle

Branch Block (LBBB) or
a bizarre, atypical

morphology [1] [4]

Atypical morphologies can be

mistaken for ventricular
tachycardia [1].

P Waves More likely to be

visible [4]

More likely to be lost or

not discernible [4]

Indicates significant atrial

conduction disturbance.

Electrical Axis Variable High prevalence of

"northwest axis" or
extreme axis deviation [4]

A northwest axis is a specific

red flag for severe toxicity [4].

QT Interval Shorter QT and
QTc intervals [4]

Longer QT and QTc
intervals [4]

Prolongation contributes to the
risk of polymorphic VT [3].

Other Key
Patterns

- Brugada-like pattern
(coved-type ST elevation

in V1-V2) [3]

Flecainide can unmask
Brugada syndrome or cause a

Brugada phenocopy, triggering
polymorphic VT/VF [3].

The following diagram illustrates the logical workflow for identifying flecainide toxicity based on ECG

findings.
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ECG with Wide QRS

Check Patient Medication History
for Flecainide Use

Assess QRS Duration and Morphology

QRS > 200 ms?

Common: LBBB Morphology
Loss of P Waves
Northwest Axis

 Yes

Common: RBBB Morphology
Visible P Waves

 No

High-Risk ECG Pattern
Strongly suspect severe toxicity

Toxicity Possible
Correlate with symptoms and drug levels

Click to download full resolution via product page

Flecainide Toxicity Identification Workflow

Management Protocols for Toxicity

Current management of flecainide toxicity is based on case reports and clinical series, as no formal

guidelines exist. The cornerstone of treatment involves immediate discontinuation of the drug and aggressive

supportive care [1] [2].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s528059?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC11362020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11565456/
https://www.smolecule.com/products/s528059?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The table below details the specific management strategies and their proposed mechanisms of action.

Intervention Protocol / Dosing Mechanism of Action Evidence & Notes

| Sodium Bicarbonate | Initial Bolus: 50-100 mEq (1-2 ampules of 8.4%) [1] [2]. Continuous Infusion: 75

mEq in 0.45% NaCl at 75 mL/hr [1] [2]. Goal: Serum pH >7.5 and sodium >150 mEq/L [1]. | Sodium

loading overcomes sodium channel blockade; alkalinization increases drug protein binding [1]. | First-line

therapy. Use with caution in renal impairment [1]. | | Intravenous Lipid Emulsion (ILE) | Bolus: 1.5 mL/kg

(e.g., Intralipid 20%) [1]. Infusion: 0.25 mL/kg/min [1]. | "Lipid sink" theory: sequesters lipophilic

flecainide from target tissues [1]. | Second-line/adjunctive therapy, especially in unstable patients [1]. | |

Management of Arrhythmias | Wide QRS Tachycardia (hemodynamically stable): Amiodarone or

Lidocaine [1]. Polymorphic VT/VF: Standard ACLS; correct electrolytes; consider magnesium [3]. |

Mechanism for amiodarone/lidocaine in this context is not fully understood [1]. | Avoid Class Ia and Ic

antiarrhythmics. Defibrillate per protocol [3]. | | Extracorporeal Life Support (ECLS) | Institution-

dependent for critical care. | Provides circulatory and respiratory support, maintaining organ perfusion while

the drug is metabolized and cleared [1]. | Reserved for unstable patients with severe cardiac dysfunction

refractory to other treatments [1]. |

The following workflow diagram outlines the step-by-step management protocol for a patient with suspected

flecainide toxicity.
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Suspect Flecainide Toxicity

1. Immediate Actions
- Discontinue flecainide
- Secure airway/access

- Correct electrolytes

2. First-Line Medical Therapy
- Administer Sodium Bicarbonate bolus & infusion

3. Patient Response
Adequate improvement

and hemodynamically stable?

4. Adjunct & Escalation
- Initiate Lipid Emulsion therapy

- Consider Amiodarone/Lidocaine for arrhythmias

 No

6. Continuous Monitoring
- Monitor in ICU until resolved

- Serial ECGs

 Yes

5. Refractory Instability
- Escalate to ICU

- Prepare for/initiate ECLS
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Flecainide Toxicity Management Protocol

Frequently Asked Questions (FAQs)

What are the key risk factors for developing flecainide toxicity? The primary risk factors include renal

impairment (reduces clearance), electrolyte disturbances like hyponatremia and hypokalemia, drug-drug

interactions (especially with CYP2D6 and CYP1A2 inhibitors), and the presence of structural heart

disease, which is a contraindication for flecainide use [1] [2].

Why is hemodialysis not effective for flecainide removal? Flecainide has a high volume of distribution,

meaning it is widely distributed in body tissues rather than circulating in the blood. Hemialysis is ineffective

for removing the drug itself, though it can remove its metabolites [1].

How can flecainide toxicity be distinguished from Brugada Syndrome on an ECG? Flecainide can

unmask true Brugada Syndrome (BrS) or cause a reversible Brugada Phenocopy (BrP). The ECG

patterns are indistinguishable. The key is the clinical context: the appearance of a Brugada pattern (especially

type 1) after flecainide administration requires immediate cardiology consultation. Diagnosis of true BrS

relies on factors like family history of sudden cardiac death, documented ventricular arrhythmias, and results

of a sodium channel blocker provocation test [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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